(2-Methoxy-4-methylphenyl)boronic acid

• IUPAC Name: (2-methoxy-4-methylphenyl)boronic acid
• InChI: InChI=1S/C8H11BO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5,10-11H,1-2H3
• InChI Key: LWNWZQJRSFHZRG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)C)OC)(O)O
• Molecular Formula: C8H11BO3
• DSSTOX Substance ID: DTXSID80593561
• Molecular Weight: 165.98 g/mol
• CAS No.: 198211-79-9

Description

“(2-Methoxy-4-methylphenyl)boronic acid” is a chemical compound with the molecular formula C8H11BO3. It is a solid substance and is often used in organic synthesis.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, boronic acids are generally synthesized through a variety of methods. One such method involves the catalytic protodeboronation of pinacol boronic esters. This process utilizes a radical approach and has been applied to 1°, 2°, and 3° alkyl boronic esters.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 8 carbon atoms, 11 hydrogen atoms, 1 boron atom, and 3 oxygen atoms. The molecular weight of the compound is 165.98 g/mol.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It should be stored in an inert atmosphere at temperatures between 2-8°C. The boiling point data is not available.

Scientific Research Applications

Fluorescence Quenching Studies

(2-Methoxy-4-methylphenyl)boronic acid and its derivatives have been studied for their fluorescence quenching properties. For example, Geethanjali et al. (2015) investigated the fluorescence quenching of boronic acid derivatives by aniline in alcohols, observing a negative deviation from the Stern-Volmer equation due to conformational changes in the solute's ground state, influenced by intermolecular and intramolecular hydrogen bonding in alcohol environments (Geethanjali, Nagaraja, Melavanki, & Kusanur, 2015).

Protecting Group for Boronic Acids

A novel boronic acid protecting group, MPMP-diol, which involves derivatives of this compound, has been developed by Yan et al. (2005). This group allows both protection and deprotection under mild conditions with quantitative conversions, highlighting its utility in organic synthesis (Yan, Jin, & Wang, 2005).

Chemical Synthesis Applications

This compound has been used in the synthesis of various compounds. For instance, Paintner et al. (2001) demonstrated its use in highly regioselective 3-hydroxyalkylations of boron 4-methoxy-2-furanolates, leading to the production of 3-acyl-4-O-methyl tetronates (Paintner, Allmendinger, & Bauschke, 2001).

Formation of Tetraarylpentaborates

Nishihara et al. (2002) explored the reaction of (4-methoxyphenyl)boronic acid with aryloxorhodium complexes, leading to the formation of new tetraarylpentaborates. These compounds exhibit intriguing chemical properties and structural features, adding to the versatility of boronic acids in inorganic chemistry (Nishihara, Nara, & Osakada, 2002).

Multifunctional Compounds

Zhang et al. (2017) prepared derivatives of this compound that incorporated aminophosphonic acid groups, highlighting the potential for new applications in multifunctional compounds. These derivatives could lead to advancements in various fields such as medicine, agriculture, and industrial chemistry (Zhang, Zhang, Ge, Miao, & Zhang, 2017).

Sugar Binding and Recognition

The binding interaction of derivatives like 2-methoxy-5-fluoro phenyl boronic acid with various sugars has been studied, as in the work of Bhavya et al. (2016). They investigated how structural changes in sugars affect binding affinity, which is crucial for understanding sugar recognition in biological systems (Bhavya et al., 2016).

Advanced Catalysis

Arnold et al. (2008) synthesized derivatives of N,N-di-isopropylbenzylamine-2-boronic acid, including those involving this compound, for use as catalysts in direct amide formation between carboxylic acids and amines. This research highlights the role of boronic acids in developing more efficient catalytic processes (Arnold, Batsanov, Davies, & Whiting, 2008).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H315-H319. This indicates that it can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Mechanism of Action

Target of Action

The primary target of (2-Methoxy-4-methylphenyl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon-carbon bonds .

Pharmacokinetics

It’s known that the compound is relatively stable and readily prepared . These properties suggest that the compound may have good bioavailability, but more research is needed to confirm this.

Result of Action

The molecular effect of the compound’s action is the formation of new carbon-carbon bonds . This leads to the creation of new organic compounds

Action Environment

Environmental factors can influence the action of this compound. For instance, the compound’s action in the Suzuki–Miyaura cross-coupling reaction is influenced by the presence of a palladium catalyst . Additionally, the compound’s stability suggests that it may be resistant to environmental degradation .

Synthesis routes and methods

Procedure details

To a cooled (−78° C.) solution of 1-bromo-2-methoxy-4-methylbenzene (0.5 g; 2.49 mmol) in dry THF (12.5 mL) under argon atmosphere was added dropwise a tert-butyllithium solution (1.6M in pentane) (3.65 mL; 5.47 mmol). After 10 min, trimethyl borate (0.424 mL; 3.73 mmol) was added dropwise as a neat liquid and the reaction was stirred at −78° C. for 1 h. The reaction was allowed to warm up to room temperature and was stirred for another 1 h. The mixture was quenched with a saturated solution of ammonium chloride and the mixture was concentrated under reduced pressure. The residue was acidified with a solution of hydrochloric acid 2N and the mixture was extracted with dichloromethane. The organic layer was washed with brine, dried over magnesium sulphate and concentrated under reduced pressure. The crude product was precipitated out off a mixture of dichloromethane-heptane, filtered, washed with heptane and dried under reduced pressure to afford 0.095 g (23%) of the title compound as an off-white solid.